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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the use of Direct
Violet 1 (C.I. 22570) in leather and paper dyeing applications. The information is intended to
guide researchers and professionals in developing and executing dyeing processes with this
versatile azo dye.

Overview of Direct Violet 1

Direct Violet 1 is a water-soluble anionic dye belonging to the double azo class of compounds.
It is primarily used for dyeing cellulosic fibers such as cotton and viscose, as well as silk,
polyamide, leather, and paper pulp. The dye presents as a reddish-brown powder and
dissolves in water to form a deep purplish-red to purple solution.

Chemical Structure: Disodium;6-amino-5-[[4-[4-[(2-amino-8-hydroxy-6-sulfonatonaphthalen-1-
yhdiazenyl]phenyl]phenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonate

Molecular Formula: C32H22NeNaz20sS2
Molecular Weight: 728.66 g/mol

CAS Number: 2586-60-9

Quantitative Data
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The performance of Direct Violet 1 is summarized in the tables below, providing key fastness

properties on cellulosic fibers, which are indicative for paper applications.

Table 1: Fastness Properties of Direct Violet 1 on Cellulosic Fibers

Property ISO Standard AATCC Standard Rating
Acid Resistance ISO 3-4
Alkali Resistance ISO 4
Light Fastness ISO 3
Soaping (Fading) ISO 2-3
Soaping (Stain) ISO 2-3
Water (Fading) AATCC 4
Water (Stain) AATCC 4
Perspiration (Fading) AATCC 2-3
Perspiration (Stain) AATCC 3-4
Rubbing (Dry) AATCC 2-3

Rating Scale: The ratings are based on a scale of 1 to 5 (or 1 to 8 for light fastness), where a

higher number indicates better fastness.

Application in Leather Dyeing

Direct dyes like Direct Violet 1 are used in leather dyeing to achieve a wide range of colors.

The dyeing process is influenced by several parameters, including pH, temperature, and the

use of auxiliary chemicals. While direct dyes may have poor lightfastness on leather, they can

be used for specific applications where high lightfastness is not a critical requirement.

Experimental Protocol for Leather Dyeing

This protocol provides a general procedure for drum dyeing of chrome-tanned leather with

Direct Violet 1. Modifications may be necessary depending on the specific type of leather and
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desired shade.

Materials:

o Chrome-tanned leather (wet blue)
o Direct Violet 1 dye

o Formic acid

e Ammonia

» Cationic fixing agent (e.g., polyammonium compounds)[1][2][3]
o Water

Equipment:

e Laboratory-scale dyeing drum

e pH meter

e Thermometer

Procedure:

e Washing: The wet blue leather is washed in the drum with water at 35°C for 15-20 minutes to
remove any residual salts and impurities.

o Neutralization: The pH of the leather is adjusted to a range of 4.5-6.0 using a neutralizing
agent like sodium bicarbonate or sodium formate. This step is crucial for ensuring level dye
penetration. The neutralization is typically carried out at 35-40°C for 45-60 minutes.

e Dyeing:
o The dyebath is prepared with water at 40-50°C.

o Direct Violet 1 (0.5 - 3.0% on shaved weight, depending on the desired shade) is
dissolved separately in hot water and then added to the drum.
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o The leather is run in the dyebath for 20-30 minutes to allow for dye penetration.

o The temperature is gradually raised to 50-60°C and maintained for 30-60 minutes.

o Fixation:

o To fix the dye, the pH of the bath is slowly lowered to 3.5-4.0 by the addition of formic acid
in several portions over 30 minutes.

o The drum is run for an additional 20-30 minutes to ensure complete fixation.
e Washing: The dyed leather is washed with cold water to remove any unfixed dye.

o After-treatment (Optional): To improve wet fastness, an after-treatment with a cationic fixing
agent (1-2% on shaved weight) can be applied at 35-40°C for 15-20 minutes.

e Final Rinsing and Draining: The leather is thoroughly rinsed with water and then drained.

Experimental Workflow for Leather Dyeing
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Start; Wet Blue Leather

Washing
(35°C, 15-20 min)

Neutralization
(pH 4.5-6.0, 35-40°C, 45-60 min)

Dyeing with Direct Violet 1
(40-60°C, 50-90 min)

Fixation with Formic Acid
(pH 3.5-4.0, 20-30 min)

Washing
(Cold Water)

Optional: After-treatment

(Cationic Fixing Agent, 35-40°C, 15-20 min) Skip After-treatment

Final Rinsing & Draining

End: Dyed Leather

Click to download full resolution via product page

Leather Dyeing Workflow with Direct Violet 1
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Application in Paper Dyeing

Direct Violet 1 is used in the paper industry for coloring paper pulp and producing a variety of
violet shades. The dye's affinity for cellulose fibers makes it suitable for this application. The
dyeing process in papermaking is typically integrated into the wet-end of the paper machine.

Experimental Protocol for Paper (Pulp) Dyeing

This protocol outlines a laboratory procedure for dyeing bleached paper pulp with Direct Violet
1.

Materials:

Bleached paper pulp (e.g., kraft or sulfite)

Direct Violet 1 dye

Sodium sulfate (Glauber's salt)

Cationic fixing agent

Water

Equipment:

o Laboratory pulp disintegrator or high-speed mixer
» Beakers

e pH meter

e Sheet former

Procedure:

e Pulp Slurry Preparation: A pulp slurry of a known consistency (e.g., 1-3%) is prepared in a
beaker.

» Dye Addition:
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o A stock solution of Direct Violet 1 is prepared by dissolving the dye powder in hot water.

o The required amount of the dye solution (typically 0.1 - 2.0% on dry pulp weight) is added
to the pulp slurry while stirring.

e Dyeing:
o The mixture is stirred for 15-30 minutes to ensure uniform distribution of the dye.

o The temperature is raised to 90-100°C and maintained for 20-30 minutes to maximize dye
exhaustion.[4]

o Sodium sulfate (5-20% on dry pulp weight) can be added to the slurry to enhance dye
uptake.

o Fixation:

o After the dyeing period, a cationic fixing agent (1-3% on dry pulp weight) is added to the
slurry to improve wet fastness.

o The slurry is stirred for an additional 10-15 minutes.

o Sheet Formation: The dyed pulp is diluted to the appropriate consistency and used to form
handsheets using a standard sheet former.

e Drying and Testing: The handsheets are pressed and dried according to standard
procedures. The resulting paper can then be tested for color and other properties.

Experimental Workflow for Paper Dyeing
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Start: Bleached Paper Pulp

Pulp Slurry Preparation
(1-3% consistency)

Add Direct Violet 1 Solution
(0.1-2.0% on pulp weight)

Dyeing
(90-100°C, 20-30 min)

Optional: Add Sodium Sulfate

(5-20% on pulp weight) Skip Salt Addition

Fixation
(Cationic Fixing Agent, 10-15 min)

Sheet Formation

End: Dyed Paper

Click to download full resolution via product page

Paper (Pulp) Dyeing Workflow with Direct Violet 1
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Safety and Handling

Direct Violet 1 is an industrial chemical and should be handled with appropriate safety
precautions.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling the dye powder and solutions.[5]

¢ Ventilation: Use in a well-ventilated area to avoid inhalation of dust.[5]

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing and reducing agents.[5] Keep containers tightly closed.[5]

» Disposal: Dispose of in accordance with local, state, and federal regulations.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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